6-chloro-4-pent-1-ynyl-4-(trifluoromethyl)-1H-3,1-benzoxazin-2-one
6-chloro-4-pent-1-ynyl-4-(trifluoromethyl)-1H-3,1-benzoxazin-2-one
Brand Name:
Vulcanchem
CAS No.:
205755-86-8
VCID:
VC0141228
InChI:
InChI=1S/C14H11ClF3NO2/c1-2-3-4-7-13(14(16,17)18)10-8-9(15)5-6-11(10)19-12(20)21-13/h5-6,8H,2-3H2,1H3,(H,19,20)/t13-/m0/s1
SMILES:
CCCC#CC1(C2=C(C=CC(=C2)Cl)NC(=O)O1)C(F)(F)F
Molecular Formula:
C14H11ClF3NO2
Molecular Weight:
317.69 g/mol
6-chloro-4-pent-1-ynyl-4-(trifluoromethyl)-1H-3,1-benzoxazin-2-one
CAS No.: 205755-86-8
Cat. No.: VC0141228
Molecular Formula: C14H11ClF3NO2
Molecular Weight: 317.69 g/mol
* For research use only. Not for human or veterinary use.
Specification
| CAS No. | 205755-86-8 |
|---|---|
| Molecular Formula | C14H11ClF3NO2 |
| Molecular Weight | 317.69 g/mol |
| IUPAC Name | (4S)-6-chloro-4-pent-1-ynyl-4-(trifluoromethyl)-1H-3,1-benzoxazin-2-one |
| Standard InChI | InChI=1S/C14H11ClF3NO2/c1-2-3-4-7-13(14(16,17)18)10-8-9(15)5-6-11(10)19-12(20)21-13/h5-6,8H,2-3H2,1H3,(H,19,20)/t13-/m0/s1 |
| Standard InChI Key | RNMIPUHUAVCLHQ-ZDUSSCGKSA-N |
| Isomeric SMILES | CCCC#C[C@]1(C2=C(C=CC(=C2)Cl)NC(=O)O1)C(F)(F)F |
| SMILES | CCCC#CC1(C2=C(C=CC(=C2)Cl)NC(=O)O1)C(F)(F)F |
| Canonical SMILES | CCCC#CC1(C2=C(C=CC(=C2)Cl)NC(=O)O1)C(F)(F)F |
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